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Compound of Interest

Compound Name: Stearyl palmitoleate

CAS No.: 108321-24-0

Cat. No.: B15549152

Get Quote

An immediate guide to the safe handling, personal protective equipment, and disposal of

Stearyl Palmitoleate in a research environment.

For researchers, scientists, and drug development professionals, the safe handling of all

laboratory chemicals is paramount. This guide provides essential safety and logistical

information for Stearyl Palmitoleate, ensuring operational preparedness and adherence to

safety protocols.

Personal Protective Equipment (PPE)
When handling Stearyl Palmitoleate, especially in powdered form or when heated,

appropriate personal protective equipment is crucial to prevent skin, eye, and respiratory

irritation.[1]

Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are

mandatory to protect against dust particles and potential splashes.[2][3]

Skin Protection:
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Gloves: Chemical-resistant gloves, such as nitrile, are essential to prevent skin contact.[3]

Household latex gloves are not recommended as they offer less protection against

chemicals.[3]

Lab Coat: A lab coat or other protective clothing should be worn to prevent contamination

of personal clothing.[3]

Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

approved respirator should be used.[2] Work should be conducted in a well-ventilated area

or under a chemical fume hood.[4]

Chemical and Physical Properties
Understanding the physical and chemical properties of Stearyl Palmitoleate is fundamental to

its safe handling and storage. The following table summarizes key data. Data for the closely

related compound Stearyl Palmitate is included for reference where specific data for Stearyl
Palmitoleate is unavailable.

Property Value Source

Chemical Name
octadecyl (Z)-hexadec-9-

enoate
PubChem

Molecular Formula C₃₄H₆₆O₂ [1][5]

Molecular Weight 506.9 g/mol [1][5]

Physical Appearance
White crystals or flakes (for

Stearyl Palmitate)
[6]

Melting Point ~59 °C (for Stearyl Palmitate) [7]

Boiling Point
~528.4 °C (for Stearyl

Palmitate)
[7]

Solubility Insoluble in water. [6]
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Proper handling and storage procedures are critical to maintaining the integrity of Stearyl
Palmitoleate and ensuring a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Ensure adequate ventilation during handling.[4]

Wash hands thoroughly after handling.[8]

If the material is heated, be aware that contact with the molten substance can cause

thermal burns.[8]

Storage:

Store in a tightly closed container.[4]

Keep in a dry, cool, and well-ventilated place.[4]

Store away from incompatible materials such as strong oxidizing agents.[6]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is essential.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical attention if irritation develops. For contact

with molten material, cool the area quickly with cold water. Do not attempt to remove the

solidified material from the skin. Seek immediate medical attention for thermal burns.[8]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.
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Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never

give anything by mouth to an unconscious person. Loosen tight clothing such as a collar, tie,

belt, or waistband. Get medical attention if symptoms appear.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is a critical component of laboratory

safety.

Spill Response:

For solid spills, carefully sweep or scoop up the material and place it into a suitable

container for disposal. Avoid generating dust.

Ensure the spill area is well-ventilated.

Clean the spill area thoroughly with soap and water.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.[4]

The material may be sent to a licensed chemical destruction plant or disposed of by

controlled incineration.[4]

Do not allow the chemical to enter drains or sewer systems.[4]

Experimental Workflow for Handling Stearyl
Palmitoleate
The following diagram outlines the standard workflow for the safe handling of Stearyl
Palmitoleate in a laboratory setting.
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Workflow for Safe Handling of Stearyl Palmitoleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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